Cas no 1803802-28-9 (5-Iodo-2-(trifluoromethyl)nicotinic acid)

• Product Name: 5-Iodo-2-(trifluoromethyl)nicotinic acid
• CAS No: 1803802-28-9
• MF: C₇H₃F₃INO₂
• MW: 317.00390458107
• CID: 4907064
• Update Time: 2025-10-20

5-Iodo-2-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-(trifluoromethyl)nicotinic acid

• Inchi： 1S/C7H3F3INO2/c8-7(9,10)5-4(6(13)14)1-3(11)2-12-5/h1-2H,(H,13,14)
• InChI Key： NFXLBSFHTMRMCR-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C(C(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 5-Iodo-2-(trifluoromethyl)nicotinic acid

5-Iodo-2-(trifluoromethyl)nicotinic Acid: A Comprehensive Overview

5-Iodo-2-(trifluoromethyl)nicotinic acid (CAS No. 1803802-28-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of nicotinic acids, which are derivatives of pyridine carboxylic acid, and it incorporates two key substituents: an iodine atom at the 5-position and a trifluoromethyl group at the 2-position. These substituents play a crucial role in modulating the compound's chemical properties, biological activity, and potential applications.

The iodine atom at the 5-position of the nicotinic acid backbone introduces electronic effects that can influence the compound's reactivity and stability. Iodine, being a halogen with unique electronic properties, often enhances the lipophilicity of molecules, which is beneficial for drug absorption and bioavailability. Additionally, the trifluoromethyl group at the 2-position introduces strong electron-withdrawing effects due to the presence of three fluorine atoms. This substitution not only increases the compound's stability but also enhances its ability to interact with biological targets, such as enzymes or receptors.

Recent studies have highlighted the potential of 5-Iodo-2-(trifluoromethyl)nicotinic acid as a lead compound in drug discovery. For instance, researchers have explored its role as a modulator of ion channels, which are critical for various physiological processes, including nerve signaling and muscle contraction. The compound's ability to selectively bind to these channels makes it a promising candidate for therapeutic interventions in conditions such as epilepsy, pain management, and cardiovascular diseases.

In addition to its ion channel modulating properties, 5-Iodo-2-(trifluoromethyl)nicotinic acid has shown potential in anticancer research. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways. The trifluoromethyl group's electron-withdrawing effects are believed to enhance the compound's cytotoxicity against malignant cells while minimizing toxicity to healthy tissues.

The synthesis of 5-Iodo-2-(trifluoromethyl)nicotinic acid involves a multi-step process that typically starts with the preparation of nicotinic acid derivatives. Key steps include iodination at the 5-position and subsequent introduction of the trifluoromethyl group via electrophilic substitution or other suitable methods. The optimization of these steps is critical to ensure high yields and purity of the final product.

From an analytical standpoint, 5-Iodo-2-(trifluoromethyl)nicotinic acid can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide insights into the compound's molecular structure, purity, and stability under various conditions.

In terms of applications beyond drug discovery, 5-Iodo-2-(trifluoromethyl)nicotinic acid has been explored as a building block for constructing more complex molecular frameworks. Its unique substitution pattern makes it an ideal starting material for synthesizing bioactive molecules with diverse functionalities.

Looking ahead, ongoing research is focused on further elucidating the mechanism of action of 5-Iodo-2-(trifluoromethyl)nicotinic acid, particularly in relation to its interaction with biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, 5-Iodo-2-(trifluoromethyl)nicotinic acid (CAS No. 1803802-28-9) represents a valuable addition to the arsenal of compounds being investigated for therapeutic purposes. Its unique chemical structure, combined with promising biological activity profiles, positions it as a key player in future drug development efforts.